Cas no 62693-58-7 (Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-)

Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- structure
62693-58-7 structure
Product Name:Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
CAS No:62693-58-7
Molecular Formula:C17H16N2O
Molecular Weight:264.32174
CID:434859
PubChem ID:12322267

Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Properties

Names and Identifiers

    • Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
    • N-(1-methyl-3-phenylindol-2-yl)acetamide
    • N-(1-Methyl-3-phenyl-1H-indol-2-yl)acetamide
    • 1-methyl-3-phenyl-2-acetamidoindole
    • DTXSID20488760
    • 62693-58-7
    • InChIKey: ZJGADCVSCKFLDT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C17H16N2O/c1-12(20)18-17-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)19(17)2/h3-11H,1-2H3,(H,18,20)
    • SMILES: CC(=O)NC1=C(C2=CC=CC=C2N1C)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 264.12638
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 264.126263138g/mol
  • Heavy Atom Count: 20
  • Complexity: 351
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • PSA: 34.03

Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Related Literature

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